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Compound of Interest

Compound Name: 3-Bromoaniline

Cat. No.: B018343 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-bromoaniline (m-bromoaniline),

a key chemical intermediate in the pharmaceutical, agrochemical, and dye industries. This

document details its molecular structure, functional groups, physicochemical properties,

spectroscopic signature, and detailed protocols for its synthesis.

Molecular Structure and Functional Groups
3-Bromoaniline is an aromatic organic compound with the chemical formula C₆H₆BrN.[1] Its

structure consists of a benzene ring substituted with two functional groups: an amino group (-

NH₂) and a bromine atom (-Br).

Benzene Ring: A six-carbon aromatic ring that forms the core of the molecule.

Amino Group (-NH₂): Attached to carbon 1 of the ring, this group imparts basic properties to

the molecule and is a key site for further chemical modification.[2]

Bromo Group (-Br): A halogen atom attached to carbon 3 of the ring. Its position is meta

relative to the amino group.[3] This specific positioning is crucial as it influences the

molecule's reactivity and is a result of specific synthetic strategies.[3][4]

The presence of both the electron-donating amino group and the electron-withdrawing bromine

atom dictates the chemical reactivity and properties of 3-bromoaniline, making it a versatile
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building block in organic synthesis.[2][5]
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Benzene

HNO₃, H₂SO₄

Nitrobenzene

Br₂, FeBr₃

m-Bromonitrobenzene

1. Sn, HCl
2. NaOH

3-Bromoaniline

 Step 1:
 Nitration 

 Step 2:
 Bromination

(meta-directing) 

 Step 3:
 Reduction 
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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